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Compound of Interest

Compound Name:
2-Chloro-5-

cyanobenzenesulfonamide

Cat. No.: B1371306 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-5-cyanobenzenesulfonamide
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Chloro-5-
cyanobenzenesulfonamide (CAS No: 1939-76-0). Adherence to these procedures is vital for

ensuring laboratory safety and minimizing exposure risks.

Hazard Summary
2-Chloro-5-cyanobenzenesulfonamide is a chemical that poses several health risks.[1]

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, it is associated with the following hazards:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H332: Harmful if inhaled.[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]
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H335: May cause respiratory irritation.[2]

It is imperative to handle this compound with appropriate engineering controls and personal

protective equipment to prevent exposure.

Chemical and Physical Properties
A summary of the key physical and chemical properties is provided below.

Property Value Source

Molecular Formula C₇H₅ClN₂O₂S [1][2][3]

Molecular Weight 216.65 g/mol [1][2][3]

Physical State Solid, Crystalline [4]

Appearance White [4]

CAS Number 1939-76-0 [1][2][3]

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the most critical barrier against chemical exposure. The

following table outlines the minimum PPE requirements for handling 2-Chloro-5-
cyanobenzenesulfonamide.
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Body Part PPE Recommendation
Standards &
Specifications

Eyes/Face

Chemical safety goggles or a

full-face shield if there is a

splash hazard.

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[4][5]

Skin/Body

Chemical-resistant lab coat or

coveralls. An apron may be

required for larger quantities.

Wear appropriate protective

clothing to prevent skin

exposure.[4][5][6]

Hands

Chemical-resistant gloves

(e.g., Nitrile rubber). Consider

double-gloving for added

protection.

Inspect gloves before use.

Wash and dry hands after

removing gloves.[6]

Respiratory

A NIOSH/MSHA-approved air-

purifying respirator with

appropriate cartridges is

required if working outside a

fume hood, if dust formation is

likely, or if ventilation is

inadequate.

Use in conjunction with a

comprehensive respiratory

protection program.[5][6][7]

Operational Plan: Step-by-Step Handling Protocol
This protocol provides a systematic approach to handling 2-Chloro-5-
cyanobenzenesulfonamide safely.

A. Pre-Operational Checks & Preparation

Risk Assessment: Before beginning work, conduct a thorough risk assessment for the

planned procedure.

Ventilation: Ensure work is performed in a well-ventilated area, preferably within a certified

chemical fume hood.[4]

Safety Equipment: Confirm that a safety shower and eyewash station are unobstructed and

readily accessible.[5][8]
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Gather Materials: Assemble all necessary chemicals, equipment, and waste containers

before starting.

Don PPE: Put on all required personal protective equipment as specified in the table above.

B. Chemical Handling

Avoid Dust: As the compound is a solid, handle it carefully to minimize dust formation.[4]

Weighing: If possible, weigh the solid in a fume hood or a ventilated balance enclosure.

Transfers: Use a spatula or other appropriate tools for transfers. Avoid pouring the dry

powder.

Solution Preparation: When dissolving, add the solid to the solvent slowly to prevent

splashing.

General Conduct: Avoid eating, drinking, or smoking in the laboratory area.[8] Wash hands

thoroughly after handling.[9]

C. Post-Handling Procedures

Decontamination: Clean all work surfaces and equipment thoroughly after use.

Waste Segregation: Place all waste materials into designated, clearly labeled hazardous

waste containers.

Doff PPE: Remove PPE carefully to avoid cross-contamination. Remove gloves last and

wash hands immediately with soap and water.[10]

Storage: Ensure the primary container is tightly sealed and stored in a cool, dry, and well-

ventilated place.[4]

Emergency and First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4][8][10][11] Seek

immediate medical attention.[10][11]

Skin Contact

Immediately remove all contaminated clothing.

[10][11] Wash skin with plenty of soap and water

for at least 15 minutes.[4][8][10] Get medical

attention if irritation develops or persists.[4][8]

Inhalation

Move the exposed person to fresh air at once.

[10] If breathing is difficult or has stopped,

provide artificial respiration.[8][10] Get medical

attention immediately.[4][10]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and then drink plenty of water.[4][9] Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Disposal Plan
Chemical waste must be managed responsibly to protect personnel and the environment.

Classification: Chemical waste generators are responsible for determining if a discarded

chemical is classified as hazardous waste.[4]

Consult Regulations: Always consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[4]

Containment: Collect waste 2-Chloro-5-cyanobenzenesulfonamide and any contaminated

materials (e.g., gloves, paper towels, spatulas) in a designated, properly labeled, and sealed

container for hazardous waste.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste disposal company. Do not dispose of
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this chemical down the drain.[8]

Workflow for Safe Handling of 2-Chloro-5-
cyanobenzenesulfonamide
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Caption: Workflow for handling 2-Chloro-5-cyanobenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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